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Compound of Interest

Compound Name: Ethyl chrysanthemate

Cat. No.: B043148

An In-depth Technical Guide to Ethyl Chrysanthemate

Abstract

Ethyl chrysanthemate is a key chemical intermediate, primarily recognized for its role in the
synthesis of pyrethroid insecticides.[1][2] This document provides a comprehensive overview of
the molecular and physical properties of ethyl chrysanthemate, detailed experimental
protocols for its synthesis, and a summary of its primary applications. The information is
intended for researchers, scientists, and professionals in the fields of chemistry and drug
development.

Chemical and Physical Properties

Ethyl chrysanthemate is an ester derived from chrysanthemic acid and ethanol.[3] Its
chemical and physical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C12H2002 [415]
Molecular Weight 196.29 g/mol

ethyl 2,2-dimethyl-3-(2-
methylprop-1-

IUPAC Name
enyl)cyclopropane-1-
carboxylate
CAS Registry Number 97-41-6
Appearance Clear colorless to yellow liquid
Powerful, winey-herbaceous,
Odor
sweet, and ethereal
Boiling Point 551.93 K (Joback Method)
Melting Point 311.48 K (Joback Method)
Flash Point 184.00 °F (84.44 °C)
N _ 0.92000 to 0.92600 @ 20.00
Specific Gravity

°C

1.45800 to 1.46200 @ 20.00
°C

Refractive Index

Solubilit Very slightly soluble in water;
olubili
Y soluble in alcohol and oils

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of ethyl
chrysanthemate. Available spectral data includes:

e Mass Spectrometry (MS): Both Gas Chromatography-Mass Spectrometry (GC-MS) and
Liquid Chromatography-Mass Spectrometry (LC-MS) data are available. Electron ionization
mass spectra are also documented in the NIST WebBook.
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« Infrared Spectroscopy (IR): FTIR and ATR-IR spectra have been recorded for ethyl
chrysanthemate. The NIST WebBook also provides access to its IR spectrum.

e Nuclear Magnetic Resonance (NMR): While detailed NMR data was not found in the initial
search, a synthesis protocol confirms the identity of the product by comparing its *H NMR
spectrum to that of a commercial sample.

Synthesis of Ethyl Chrysanthemate

The synthesis of ethyl chrysanthemate is most commonly achieved via the
dimethylhexadiene route, which involves the cyclopropanation of 2,5-dimethyl-2,4-hexadiene
with ethyl diazoacetate.

Experimental Protocol: Catalytic Cyclopropanation

This protocol describes the synthesis of ethyl chrysanthemate using a copper-based catalyst.

Materials:

Ethyl diazoacetate

e 2,5-dimethyl-2,4-hexadiene

e Cu,K-PFIEP[SOsH] catalyst

» Methylene chloride (solvent)

 Silica gel

o Ethyl acetate (eluent)

Hexane (eluent)

Procedure:

e Aslurry of the Cu,K-PFIEP[SOsH] catalyst (2.0 g) in methylene chloride (100 mL) and 2,5-
dimethyl-2,4-hexadiene (8.33 @) is prepared in a reaction vessel.
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e A solution of ethyl diazoacetate (5.0 g) in methylene chloride (50 mL) is added dropwise to
the slurry.

e The reaction mixture is stirred at ambient temperature for approximately 18 hours.
o Post-reaction, the catalyst is removed by filtration.
e The solvent is evaporated from the filtrate to yield a residue.

o The residue is purified by column chromatography on silica gel using a mixture of 10% ethyl
acetate and 90% hexane as the eluent.

o The final product, ethyl chrysanthemate, is isolated and its identity can be confirmed by *H
NMR spectroscopy.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of ethyl
chrysanthemate.

Silica Gel Chromatography
Crude Product (10% EtOAC/Hexane) (R Eiiy) SR

Reactants:
- Ethyl Diazoacetate
- 2,5-Dimethyl-2,4-hexadiene

Solvent

(Stirring, 18h, Ambient Temp)

Catalyst: Solid Catalyst Waste
Cu,K-PFIEP[SO3H]
Solvent:
Methylene Chloride

Click to download full resolution via product page
Synthesis and Purification Workflow for Ethyl Chrysanthemate.

Applications
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Ethyl chrysanthemate serves as a vital building block in organic synthesis.

 Insecticide Synthesis: It is a crucial intermediate in the production of synthetic pyrethroids, a
class of insecticides that mimic the activity of natural pyrethrins found in chrysanthemum
flowers. Notable insecticides synthesized from ethyl chrysanthemate include resmethrin.

e Fragrance Industry: Due to its pleasant, floral, and herbaceous aroma, ethyl
chrysanthemate is also utilized as a fragrance agent in various products.

Logical Relationships in Synthesis

The synthesis of ethyl chrysanthemate is a multi-step process where specific inputs and
conditions lead to the desired product. The logical flow is essential for process optimization and

yield maximization.

Inputs
Conditions

Ethyl Diazoacetate

Ambient Temperature

2,5-Dimethyl-2,4-hexadiene
18-hour Reaction Time

Catalyst & Solvent

Core Process

Cyclopropanation Reaction

Crude Mixture

Purification Steps

Filtration

Evaporation

Chromatography

Outputs

Ethyl Chrysanthemate (Product)

By-products & Waste
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Logical Flow from Reactants to Final Product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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